N-(pyridin-4-ylmethyl)cyclopropanecarboxamide

• IUPAC Name: N-(pyridin-4-ylmethyl)cyclopropanecarboxamide
• InChI: InChI=1S/C10H12N2O/c13-10(9-1-2-9)12-7-8-3-5-11-6-4-8/h3-6,9H,1-2,7H2,(H,12,13)
• InChI Key: KQBNQALHOHAGNW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NCC2=CC=NC=C2
• Molecular Formula: C10H12N2O
• Molecular Weight: 176.21 g/mol

Description

N-(pyridin-4-ylmethyl)cyclopropanecarboxamide, also known as P4C, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. P4C belongs to the class of cyclopropane carboxamide compounds that have been shown to possess various biological activities.

Scientific Research Applications

Crystal Structure Analysis

The crystal structure of a derivative of N-(pyridin-4-ylmethyl)cyclopropanecarboxamide, specifically 3-(cyclopropylmethoxy)-4-(difluoromethoxy)-N-(pyridin-2-ylmethyl)benzamide, has been studied, revealing differences in the orientation of pyridine and benzene rings across molecules in the unit. This research contributes to understanding the structural characteristics of this compound derivatives, which is crucial for their application in various scientific fields, including materials science and drug design (Artheswari, Maheshwaran, & Gautham, 2019).

Biological Activity

A study on the synthesis and bioactivity of N-cyclopropanecarboxyl-N′-pyridin-2-yl thiourea derivatives, related to this compound, demonstrated these compounds' significant herbicidal and fungicidal activities. This suggests potential agricultural applications, such as the development of new pesticides or fungicides (Tian, Song, Wang, & Liu, 2009).

Pharmacological Research

In pharmacological research, the compound Y-27632, a closely related derivative, serves as a specific inhibitor for the Rho-associated coiled-coil forming protein serine/threonine kinase (ROCK) family. This has implications for studying cellular mechanisms and potential therapeutic applications, highlighting the relevance of this compound derivatives in medical research (Ishizaki et al., 2000).

Antidepressant and Nootropic Agents

N′-[(1Z)-(substituted aromatic) methylidene] pyridine-4-carbohydrazides and N-[3-chloro-2-(substituted aromatic)-4-oxoazetidin-1-yl]pyridine-4-carboxamides, both related to this compound, have been synthesized and evaluated for their antidepressant and nootropic activities. This research underlines the chemical's potential for contributing to the development of new central nervous system (CNS) drugs (Thomas, Nanda, Kothapalli, & Hamane, 2016).

Anticancer Activity

The synthesis and in vitro anticancer activity studies of Pt(II) pyridinium amidate (PYA) complexes, involving N-(1-benzylpyridin-4(1H)-ylidene)picolinamide, a compound structurally similar to this compound, showed low μM range cytotoxicity against several human carcinoma cells. These findings contribute to the exploration of this compound derivatives in cancer treatment research (Muller et al., 2016).

Mechanism of Action

Target of Action

Similar compounds have been studied for their anti-tubercular activity againstMycobacterium tuberculosis .

Mode of Action

It’s worth noting that similar compounds have shown significant activity againstMycobacterium tuberculosis .

Biochemical Pathways

Cyclopropane-containing compounds are known to be involved in various biological processes .

Result of Action

Similar compounds have shown significant activity againstMycobacterium tuberculosis, indicating potential antimicrobial effects .